Cas no 832114-10-0 (4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester)
832114-10-0 structure
Product name:4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester
CAS No:832114-10-0
MF:C18H29BN2O3
MW:332.2455
MDL:MFCD05864306
CID:828099
4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
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- N-(3-(Dimethylamino)propyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- 4-[[3-(Dimethylamino)propyl]carbamoyl]phenylboronic Acid Pinacol Ester
- 4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester
- N-(3-DIMETHYLAMINOPROPYL)-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZAMIDE
- N-[3-(dimethylamino)propyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- N-[3-(N',N'-Dimethylamino)propyl]benzamide-4-boronic acid, pinacol ester
- 4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid pinacol ester
- AMTB352
-
- MDL： MFCD05864306
- Inchi： 1S/C18H29BN2O3/c1-17(2)18(3,4)24-19(23-17)15-10-8-14(9-11-15)16(22)20-12-7-13-21(5)6/h8-11H,7,12-13H2,1-6H3,(H,20,22)
- InChI Key： KDABIGMFEYWURZ-UHFFFAOYSA-N
- SMILES： O1B(C2C([H])=C([H])C(C(N([H])C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])=O)=C([H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 332.22700
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 416
- Topological Polar Surface Area: 50.8
Experimental Properties
- Melting Point: 103-106°C
- PSA: 50.80000
- LogP: 2.05820
4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-2130-10G |
N-[3-(N’,N’-Dimethylamino)propyl]benzamide-4-boronic acid, pinacol ester |
832114-10-0 | >97% | 10g |
£660.00 | 2025-02-08 | |
| Key Organics Ltd | BS-2130-20MG |
N-[3-(N’,N’-Dimethylamino)propyl]benzamide-4-boronic acid, pinacol ester |
832114-10-0 | >97% | 20mg |
￡76.00 | 2023-04-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY025277-1g |
4-[[3-(Dimethylamino)propyl]carbamoyl]phenylboronic Acid Pinacol Ester |
832114-10-0 | ≥95% | 1g |
¥1800.00 | 2024-07-09 | |
| Key Organics Ltd | BS-2130-0.5G |
N-[3-(N’,N’-Dimethylamino)propyl]benzamide-4-boronic acid, pinacol ester |
832114-10-0 | >97% | 0.5g |
£83.00 | 2025-02-08 | |
| AK Scientific | AMTB352-250mg |
4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid pinacol ester |
832114-10-0 | 97% | 250mg |
$49 | 2025-02-18 | |
| TRC | D479158-1g |
4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester |
832114-10-0 | 1g |
$ 245.00 | 2022-06-02 | ||
| AK Scientific | AMTB352-5g |
4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid pinacol ester |
832114-10-0 | 97% | 5g |
$425 | 2025-02-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY025277-5g |
4-[[3-(Dimethylamino)propyl]carbamoyl]phenylboronic Acid Pinacol Ester |
832114-10-0 | ≥95% | 5g |
¥8900.00 | 2024-07-09 | |
| TRC | D479158-250mg |
4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester |
832114-10-0 | 250mg |
$ 144.00 | 2023-04-17 | ||
| AK Scientific | AMTB352-1g |
4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid pinacol ester |
832114-10-0 | 97% | 1g |
$143 | 2025-02-18 |
4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester Related Literature
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Alexis Perea,Karim Zaghib,Daniel Bélanger J. Mater. Chem. A, 2015,3, 2776-2783
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:832114-10-0)4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester
Purity:99%/99%
Quantity:1.0g/5.0g
Price ($):213.0/1052.0